The Discovery and Synthesis of Secutrelvir (S-892216): A Technical Guide
The Discovery and Synthesis of Secutrelvir (S-892216): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Secutrelvir (S-892216) is a second-generation, orally bioavailable, reversible covalent inhibitor of the severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) 3C-like protease (3CLpro), an enzyme essential for viral replication. Developed by Shionogi & Co., Ltd., Secutrelvir has demonstrated potent antiviral activity against a range of SARS-CoV-2 variants. This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and preclinical profile of Secutrelvir, intended for researchers and professionals in the field of drug development.
Discovery and Lead Optimization
The discovery of Secutrelvir stemmed from a lead optimization program building upon the first-generation 3CLpro inhibitor, ensitrelvir. The development process focused on enhancing antiviral potency and optimizing the pharmacokinetic profile. A key breakthrough in the discovery of S-892216 was the introduction of a nitrile warhead to a non-peptidic lead compound through structure-based drug design. This modification significantly increased the 3CLpro inhibition activity by 180-fold.[1][2][3][4][5]
Subsequent optimization efforts involved modifications to the P1 and P2 moieties of the molecule to improve metabolic stability while maintaining high inhibitory activity. This structure-activity relationship (SAR) exploration led to the identification of compound 17, later named Secutrelvir (S-892216), which exhibited a balanced profile of potent enzymatic inhibition, strong cellular antiviral activity, and a favorable pharmacokinetic profile.[1]
Synthesis of Secutrelvir (S-892216)
A scalable, six-step manufacturing process for Secutrelvir has been developed with an overall yield of 41.3%.[2][6] The synthesis centers on the novel construction of a multi-substituted barbiturate (B1230296) skeleton.
The key steps of the synthesis are as follows:
-
Condensation: A condensation reaction between carboxylic acids and urea (B33335) is carried out using propylphosphonic acid anhydride (B1165640) (T3P).
-
Cyclization: The resulting intermediate undergoes cyclization in the presence of 1,1'-carbonyldiimidazole (B1668759) (CDI) and 1,8-diazabicyclo[5.4.0]-7-undecene (DBU) to form the core barbiturate structure.
-
Deoxychlorination: The barbiturate core is then subjected to deoxychlorination.
-
Alkylation: This is followed by the introduction of a nitrile group via alkylation with 2-bromoacetonitrile.
-
Amine Substitution: The final step involves an SNAr amine substitution with 6,6-difluoro-2-azaspiro[3.3]heptane to yield Secutrelvir.
A more detailed, optimized process for commercial production has also been described, focusing on improving the cyclization and deoxychlorination steps, resulting in an increased overall yield of 62%.
Mechanism of Action
Secutrelvir is a reversible covalent inhibitor of the SARS-CoV-2 3CL protease (also known as the main protease, Mpro).[1][3][4][5] This viral enzyme is crucial for the post-translational processing of viral polyproteins into functional non-structural proteins, which are essential for viral replication and transcription.
By binding to the active site of the 3CLpro, Secutrelvir blocks the proteolytic activity of the enzyme, thereby interrupting the viral life cycle. The nitrile warhead of Secutrelvir forms a covalent bond with the catalytic cysteine residue in the active site of the 3CLpro.
Data Presentation
Table 1: In Vitro Activity of Secutrelvir (S-892216)
| Parameter | Value | Cell Line / Condition | Reference |
| 3CLpro IC50 | 0.655 nM | Enzymatic Assay | [1] |
| Antiviral EC50 | 2.48 nM | VeroE6/TMPRSS2 cells | [1][3][4][5] |
| 2.21 nM | A549-Dual hACE2-TMPRSS2 cells | [1][4][7] | |
| 3.36 nM | VeroE6/TMPRSS2 cells with P-gp inhibitor | [1][4][7] | |
| Antiviral EC90 | 2.31 - 2.41 nM | Human Airway Epithelial Cells (hAECs) | [1][4][7] |
| Cytotoxicity CC50 | > 100,000 nM | VeroE6/TMPRSS2 cells | [1][8] |
Table 2: Antiviral Activity of Secutrelvir (S-892216) Against SARS-CoV-2 Variants
| SARS-CoV-2 Variant | EC50 (nM) in VeroE6/TMPRSS2 cells | Reference |
| Wuhan | 2.48 | [1] |
| Alpha | 3.13 | [1] |
| Beta | 2.27 | [1] |
| Gamma | 2.89 | [1] |
| Delta | 3.65 | [1] |
| Omicron (BA.1) | 5.56 | [1] |
| Omicron (BA.2) | 12.5 | [1] |
| Omicron (BA.5) | 10.3 | [1] |
| Omicron (JN.1) | 6.83 | [1] |
Table 3: Preclinical Pharmacokinetics of Secutrelvir (S-892216)
| Species | Administration | Key Findings | Reference |
| Rat | Intravenous | Good metabolic stability | [1] |
| Oral | 100% oral availability (F%) | [1][8] | |
| Subcutaneous (nanosuspension) | Prolonged plasma exposure, AUCinf of 316,000 ng·hr/mL (210 nm particles) | [9] | |
| Dog | Intravenous | Prolonged half-life (t1/2) of 24.9 h | [1][8] |
| Subcutaneous/Intramuscular (nanosuspension) | Prolonged plasma exposure | [9][10] | |
| Monkey | In vitro hepatocytes | Good metabolic stability | [1] |
| Human | In vitro hepatocytes | Good metabolic stability | [1] |
Experimental Protocols
General Synthesis of Secutrelvir (S-892216)
The following is a representative, high-level protocol for the synthesis of Secutrelvir. For detailed, step-by-step procedures, please refer to the primary literature.
References
- 1. Discovery of the Clinical Candidate S‑892216: A Second-Generation of SARS-CoV‑2 3CL Protease Inhibitor for Treating COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. chemrxiv.org [chemrxiv.org]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Discovery of the Clinical Candidate S-892216: A Second-Generation of SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. pubs.acs.org [pubs.acs.org]
- 7. pubs.acs.org [pubs.acs.org]
- 8. biorxiv.org [biorxiv.org]
- 9. chemrxiv.org [chemrxiv.org]
- 10. Novel Approach to Pre-Exposure Prophylaxis (PrEP) of COVID-19: Development of S-892216 Long-Acting Injectable Suspension - PubMed [pubmed.ncbi.nlm.nih.gov]
